Journal Name:National Science Review
Journal ISSN:2095-5138
IF:23.178
Journal Website:http://nsr.oxfordjournals.org/
Year of Origin:0
Publisher:Oxford University Press
Number of Articles Per Year:49
Publishing Cycle:
OA or Not:Not
National Science Review ( IF 23.178 ) Pub Date: 2023-02-04 , DOI:
10.5650/jos.ess22333
The friction characteristics of foaming body cleansers determine skin physical irritation, as well as the usability of the products. In this study, the friction of foam formed by a commercial body cleanser was evaluated using a sinusoidal-motion friction evaluation system. The friction profile of the foam was a hydrodynamic stable pattern, where the friction force increased with increasing velocity. In addition, soapbased cleansers, containing polyols, showed large friction coefficients. These properties suggest that the mechanical properties of the interfacial film and viscosity of the cleanser bulk affect friction properties. These findings assist in controlling the texture of body cleansers.
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National Science Review ( IF 23.178 ) Pub Date: 2023-02-04 , DOI:
10.5650/jos.ess22315
Lichen Usnea sp. is one of the sources of natural bioactive compounds which are currently being developed as medicinal ingredients. The purpose of this study was the isolation and identification of secondary metabolites from methanol extract, toxicity test and antioxidant activity of Usnea sp. Lichen was isolated by maceration using methanol solvent, then separated by liquid-liquid partition and separation using vacuum chromatography. Based on the results of the study, NMR-1D spectral data and FTIR spectrum is the presence of functional groups showed the presence of F15 compound is usnic acid consisting of 18 carbons with 3 carbons from the C=O carbonyl group. The results of the toxicity test showed that all of them were active against Artemia salina L. shrimp larvae with LC50 values of 0.820 µg/mL (Usnea sp.), 1.030 µg/mL (n-hexane), 1.056 µg/mL (ethyl acetate), and 1.236 µg/mL (methanol extract). The results of the antioxidant activity test showed that the inhibitory activity of usnic acid isolate was very active with an IC50 value of 11.696 µg/mL. Meanwhile, methanol extracts and ethyl acetate showed antioxidant activity with IC50 values of 18.098 and 26.917 µg/mL, respectively.
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National Science Review ( IF 23.178 ) Pub Date: 2023-03-30 , DOI:
10.5650/jos.ess22354
This study aimed to determine the efficiency of ultraviolet (UV)-LED cold light treatment on the degradation of aflatoxin (AF)B1 in peanut oils. The peanut oil samples obtained from different places in China and abroad were determined for AFB1 degradation efficiency of the UV-LED cold-light irradiation method. The degradation products were analyzed by ultra-high performance liquid chromatography coupled to quadrupole orbitrap high-resolution mass spectrometry (UPLC-Q-Exactive MS). The results indicated that the AFB1 content in all peanut oil samples decreased rapidly after 5 min of irradiation. Four main photodegradation products (C18H16O7, C17H14O7, C17H14O7, and C17H14O8) were identified using the established LC-MS method. Their chemical structures were postulated based on the LC-MS data. Also, the degradation pathways were proposed based on the data obtained. Oxidation and reduction reactions were mainly responsible for AFB1-decomposition. The reactions occurred at the furan and lactone rings. These findings demonstrated that UV-LED cold-light irradiation was an effective method for treating AFB1- contaminated peanut oil.
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National Science Review ( IF 23.178 ) Pub Date: 2023-03-03 , DOI:
10.5650/jos.ess22360
The discharge of high-strength oily wastewater adversely affects the environment; therefore, the treatment of wastewater containing fats, oils, and grease from the food industry is of importance. In this study, we used a membrane bioreactor (MBR) to treat Ramen noodle-soup wastewater, and we evaluated the optimal oil concentration in the wastewater for the startup of the MBR treatment in winter and summer. The MBR system had a sufficient startup in both seasons when fed with a 20-fold dilution of the original oily wastewater, containing approximately 950 to 1,200 mg/L oil and approximately 3,000 to 4,400 mg/L biological oxygen demand (BOD; BOD-SS load of 0.1 to 0.2 kg/kg/d). The reactor performance in winter were relatively stable during the operation. While, activated sludge microbes in summer were not highly active with a 40-fold dilution of wastewater, because of the decreased mixed liquor suspended solid concentration during the operation period. Population shifts in the sludge microbiome with increasing oil concentrations were analyzed using high-throughput sequencing, and the relative abundance of operational taxonomic units belonging to the phylum Bacteroidetes were highest in both winter and summer when fed with 20-fold dilution of the wastewater. In particular, the family Chitinophagaceae was dominant, with relative abundances of 13.5% in winter and 5.1% in summer, suggesting that this family may play important roles in the startup of a MBR treating the wastewater.
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National Science Review ( IF 23.178 ) Pub Date: 2023-06-01 , DOI:
10.5650/jos.ess23014
Hypertension is one of the most prevalent diseases and a risk factor for stroke and cardiovascular disease. Our previous study indicated a negative correlation between fat intake and blood pressure in subjects with a fat mass and obesity-associated gene variant. We investigated the effects of four fatty acid groups on blood pressure in healthy Japanese women with the gene variants, including the involvement of body mass index. A total of 227 Japanese women aged 18-64 years completed a 3-day nutritional intake diary and their blood pressure was measured. The single nucleotide polymorphism rs9939609 of the gene was genotyped, and the participants were divided into two genetic groups (those with or without at least one minor allele). Spearman’s rank correlation coefficient was applied to investigate the relationships between the fatty acids and blood pressure. A path analysis was performed to determine the effect of fatty acids on blood pressure including the involvement of body mass index. In the group with the gene variant, a significant negative correlation was detected between saturated fatty acid intake and systolic and diastolic blood pressures, and between monounsaturated fatty acid intake and only diastolic blood pressure. In a path analysis of both systolic and diastolic blood pressures, the path from only saturated fatty acid intake to blood pressure was significant, but the path from saturated fatty acids to body mass index was not significant. These results suggest that saturated fatty acid intake, without the involvement of body mass index, may be associated with the lower systolic and diastolic blood pressures in healthy Japanese women with a fat mass and obesity-associated gene variant.
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National Science Review ( IF 23.178 ) Pub Date: 2023-02-04 , DOI:
10.5650/jos.ess22162
Due to over worldwide use of frying oil, and due to its oxidation and deterioration after the usage for short time, huge oil amounts are wasted. So, most attempts are aimed to increase oil stability. Quercetin is a common name for the lipophobic strong natural phenolic antioxidant 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one. Thus, its solubility had been improved by converting it to a lipophilic compound via its appending to a fatty acid residue. So, regioselectively 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[Hexadecanyl]oxychromen-4-one commonly named as (Quercetin-3-palmitate) was synthesized. The formed compound was confirmed based on its elemental analysis and spectral data (IR, 1H NMR and MS). The partition coefficient of Quercetin-3-palmitate in octanol/water (k) was determined and compared to that of palmitic acid and quercetin individually to prove its solubility enhancement. Its radical scavenging activity was then tested. The effect of this new antioxidant compound on the oil stability was studied through the frying process. All physical and chemical parameters of this oil were considered before and after the frying process compared to another reference antioxidant (TBHQ) and control sample. The safety of this compound was determined by acute oral toxicity using albino mice. The liver and kidney functions of these mice were also examined. The results showed non-significant change. A sensory evaluation of the fried potato chips has been done. The results showed that the properties of the potato chips were improved by adding Quercetin-3-palmitate to the oil. Thus, good protection against frying oils oxidation was achieved via the addition of Quercetin-3-palmitate. The Quercetin-3-palmitate effectiveness is mainly attributed to its stability at high temperatures. Moreover, Quercetin-3-palmitate was found to be a safe compound according to an acute lethal toxicity test. Consequently, it can be used as a food additive.
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National Science Review ( IF 23.178 ) Pub Date: 2023-06-29 , DOI:
10.5650/jos.ess22392
Emulsification is an important technology in the field of cosmetics and household products. Emulsions are in non-equilibrium state; therefore, the products vary depending on the preparation process, and their state changes with time. Furthermore, it is known empirically that different types of oils have different emulsification properties (preparation and stability). For these reasons, the variables in emulsification research are numerous and complicated to analyze. As a result, many industrial applications have had to rely on empirical rules. In this study, emulsions with a lamellar liquid crystalline phase as an adsorption layer at the emulsion interface were investigated. The characteristics of O/W emulsions formed with the excess solvent phases (aqueous and oil phases) separated from the lamellar liquid crystalline phase were investigated based on the phase equilibrium of the ternary system.As a result, it was found that by agitating the aqueous phase containing dispersed vesicles of emulsifier (polyether modified silicone) together with the oil phase, an emulsion with a uniform interfacial membrane of lamellar liquid crystalline phase could be obtained. The emulsions prepared by this method were found to have good stability against coalescence. The process of transformation from vesicles to the uniform liquid crystal interfacial membrane during the emulsification process was clarified by a freeze-fracture transmission electron micrograph and the calculation of interfacial membrane thickness based on precise particle size analysis. Furthermore, the emulsification properties of polyether-modified silicones were clarified using polar oils and silicone oils, which are a combination of high/low and low/high compatibility with hydrophilic (polyethylene glycol) and lipophilic (polydimethylsiloxane) groups of polyether modified silicone, respectively. It is expected that this research will lead to the evolution of various functionalities in products in the fields of cosmetics, household products, food, pharmaceuticals, paint and others.
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National Science Review ( IF 23.178 ) Pub Date: 2023-03-03 , DOI:
10.5650/jos.ess22260
We investigated the skin permeation of 5-aminolevulinic acid (ALA) through Yucatan micropig full-thickness skin by using ALA-loaded W/O nanoemulsions composed of Span/Tween/ethanol (EtOH)/isopropyl palmitate (IPP)/10 wt% aqueous ALA solution. The nanoemulsions were prepared using Span 20/Tween 20 (S20/T20), Span 80/Tween 80 (S80/T80), and Span 20/Tween 80 (S20/T80) mixed surfactant systems. Based on the results of the phase diagram study and hydrodynamic diameter measurement of the nanoemulsions, we decided that the optimal weight ratio of Span/Tween/EtOH/IPP/10 wt% aqueous ALA solution in the nanoemulsion was 0.8/0.2/14/19/1.4. The permeability coefficient of ALA in the S20/T80 system was approximately five times larger than those in the S20/T20 and S80/T80 systems. The high skin permeation of ALA afforded by the ALA-loaded W/O nanoemulsion in the S20/T80 system is attributable to a significant enhancement in the partitioning of ALA to the stratum corneum.
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National Science Review ( IF 23.178 ) Pub Date: 2023-06-29 , DOI:
10.5650/jos.ess23015
Modifying the surface of nanodiamonds, which have antibacterial properties, with organic molecular chains enables biomolecular adsorption on a single particle layer on the water surface. For organo-modification, long-chain fatty acids act on the terminal hydroxyl groups present on the nanodiamond surface, and cytochrome C protein and trypsin enzyme are used as biomolecules. Cytochrome C and trypsin introduced into the subphase were electrostatically adsorbed onto the unmodified hydrophilic surface of the organo-modified nanodiamond monolayers on the water surface. The ampholyte protein is thought to exhibit Coulomb interactions with the positively charged unmodified nanodiamond surface. The protein adsorption was supported by morphological observations and spectroscopic properties; circular dichroism spectra suggested denaturation of the adsorbed proteins. However, the biopolymers could maintain their second-order structure even under a high-temperature environment, after being slightly denatured and adsorbed to the template. The nanodiamonds form excellent templates for structural retention in the atmosphere while yielding minor denaturation corresponding to the chirality of biomolecules upon adsorption.
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National Science Review ( IF 23.178 ) Pub Date: 2023-06-01 , DOI:
10.5650/jos.ess23002
Quince fruit powder can be obtained from the waste of the edible product. In this study, we modified the powder with various solvents and investigated its application in Pickering emulsification. The crushed Chinese quince fruit possessed excellent Pickering emulsifying abilities when the water-soluble components were removed. In addition to cellulose, the powder contains hydrophilic pectin and hydrophobic lignin fibers. Similarly, a powder consisting of cellulose and a small amount of lignin without pectin, which was obtained by further solvent treatment, also showed high emulsification performance. Although these two powders had different fiber compositions, their water contact angles were almost equal, and their surface hydrophilicity was lower than that of the cellulose-only powder without emulsification ability.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
综合性期刊1区 | MULTIDISCIPLINARY SCIENCES 综合性期刊1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.70 | 30 | Science Citation Index Expanded | Not |
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